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Supplier Comparison at a Glance

The table below summarizes the available products based on the search results.

Supplier
Catalog
Number

Form
Concentration /
Purity

Key Specifications &
Applications

Sigma-Aldrich
[1]

PHR3539 Solid Certified
Reference

Material (CRM)

Pharmaceutical Secondary
Standard; qualified as CRM per ISO
17034 and ISO/IEC 17025; multi-
traceability to USP/EP primary

standards [1].

AccuStandard
[2]

UFA-024S Solution

in
Heptane

10.0 mg/mL Certified Reference Material; for

use in analytical testing and quality
control [2].

Various
Suppliers [3]

Varies Liquid
(Neat)

~99% (GC) Commercial product details on
ChemicalBook; multiple global

suppliers listed [3].
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While specific protocols were not detailed, the search results highlight the critical role of CRMs and the

context of their use.

Certification and Quality Assurance: Pharmaceutical Secondary Standards, like the one from
Sigma-Aldrich, are certified with multi-traceability to compendial primary standards (e.g., USP, EP).

They are produced under strict quality standards (ISO 17034 and 17025) to ensure quality control in
pharmaceutical analysis, including release testing and method development [1].

Biological Relevance of the Arachidonate Backbone: Arachidonic acid (the parent acid of methyl
arachidonate) is a precursor for a major class of bioactive lipid mediators called eicosanoids. These

are produced via enzymatic pathways including cyclooxygenases (COXs), lipoxygenases (LOXs),
and cytochrome P450 (CYP) enzymes [4]. Research indicates that methyl arachidonate itself can be

metabolized by cells through these pathways to activate downstream signaling, such as protein
kinase C in platelets [5].

The diagram below outlines the certification and application pathway for a typical pharmaceutical secondary

standard CRM.
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To build a comprehensive guide with experimental data, I suggest you:

Contact Suppliers Directly: Reach out to the technical support teams at companies like Sigma-
Aldrich and AccuStandard. They can often provide Certificates of Analysis (CoA) containing lot-

specific experimental data and may have application notes with detailed protocols [1] [2].
Search for Scientific Literature: Use academic databases to find research papers that utilize

methyl arachidate CRMs. Look for methodological sections in papers about gas chromatography
(GC) or gas chromatography-mass spectrometry (GC-MS) for fatty acid analysis, which will

contain the experimental protocols you need.
Compare with Alternative FAMEs: A valuable comparison guide could evaluate methyl arachidate
against other Fatty Acid Methyl Esters (FAMEs) used as standards, such as methyl linoleate or
methyl oleate, focusing on parameters like chromatographic retention time and mass spectral

fragmentation patterns.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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